Cas no 1797355-65-7 (1-Imidazolidinecarboxamide, N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-oxo-)

• Product Name: 1-Imidazolidinecarboxamide, N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-oxo-
• CAS No: 1797355-65-7
• MF: C₁₄H₁₈FN₃O₃
• MW: 295.309426784515
• CID: 6492970
• Update Time: 2025-05-19

1-Imidazolidinecarboxamide, N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Imidazolidinecarboxamide, N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-oxo-

• Inchi： 1S/C14H18FN3O3/c1-14(21-2,10-5-3-4-6-11(10)15)9-17-13(20)18-8-7-16-12(18)19/h3-6H,7-9H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key： SYJWECBSPDSQGB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NCC(C2=CC=CC=C2F)(OC)C)=O)CCN1

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• pka: 14.12±0.20(Predicted)

Additional information on 1-Imidazolidinecarboxamide, N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-oxo-

Professional Introduction to Compound with CAS No. 1797355-65-7 and Product Name: 1-Imidazolidinecarboxamide, N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-oxo

The compound with the CAS number 1797355-65-7 and the product name 1-Imidazolidinecarboxamide, N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-oxo represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The imidazolidine core, combined with the fluorophenyl and methoxypropyl substituents, contributes to its distinctive chemical behavior and biological activity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of imidazolidine derivatives in drug development. The presence of the 1-imidazolidinecarboxamide moiety in this compound suggests a high degree of versatility, enabling it to interact with various biological targets. The N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-oxo part of the molecule introduces specific functional groups that can modulate its pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The fluorine atom in the 2-fluorophenyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the methoxypropyl chain contributes to solubility and bioavailability, ensuring that the compound can be effectively absorbed and utilized by biological systems.

Current studies indicate that derivatives of imidazolidinecarboxamide have shown promise in treating a variety of conditions, including inflammatory disorders and neurological diseases. The structural features of this compound allow it to exhibit both binding affinity and selectivity towards specific enzymes and receptors. This specificity is essential for minimizing side effects and maximizing therapeutic efficacy.

The synthesis of 1-Imidazolidinecarboxamide, N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-oxo involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The introduction of fluorinated aromatic rings is a common strategy in modern drug design due to their ability to enhance binding interactions with biological targets. The methoxypropyl group further refines these interactions by providing additional hydrophobicity and steric bulk.

In vitro studies have begun to uncover the biological activity of this compound, revealing its potential as a kinase inhibitor or an antagonist for certain G-protein coupled receptors. These findings are particularly exciting because they align with ongoing efforts to develop treatments for cancers and autoimmune diseases. The ability of this compound to modulate key signaling pathways suggests that it could be a valuable tool in understanding disease mechanisms at a molecular level.

The development of new pharmaceutical agents relies heavily on the availability of high-quality intermediates like 1-Imidazolidinecarboxamide, N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-oxo. Its structural complexity allows for further derivatization, enabling researchers to fine-tune its properties for specific applications. This flexibility is crucial in drug discovery, where small changes in molecular structure can significantly impact biological activity.

As research continues to evolve, the applications of this compound are likely to expand beyond traditional pharmaceuticals. Its unique chemical profile makes it suitable for use in agrochemicals or materials science, where similar heterocyclic compounds have shown promise. The interdisciplinary nature of modern chemistry ensures that compounds like this one will find diverse uses across multiple industries.

The future prospects for 1-Imidazolidinecarboxamide, N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-oxo are bright, driven by ongoing advancements in synthetic chemistry and computational modeling. These tools will enable researchers to predict and optimize the properties of new compounds more efficiently than ever before. As a result, we can expect to see more derivatives of this class being developed for therapeutic purposes.

In conclusion, 1-Imidazolidinecarboxamide, N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-oxo represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and potential applications make it a valuable asset in drug discovery efforts. As research progresses, this compound is poised to play a crucial role in developing new treatments for various diseases, underscoring the importance of continued investment in medicinal chemistry.